Cas no 685859-01-2 (1-Methyl-1,4-diazepan-2-one hydrochloride)

1-Methyl-1,4-diazepan-2-one hydrochloride is a heterocyclic organic compound featuring a diazepane ring structure with a ketone group at the 2-position and a methyl substituent at the 1-position. The hydrochloride salt form enhances its stability and solubility, making it suitable for synthetic applications in pharmaceutical and chemical research. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly those targeting neurological and therapeutic pathways. Its well-defined structure and high purity ensure reliable performance in complex reactions, including amidation and alkylation processes. The hydrochloride derivative also facilitates handling and storage under standard laboratory conditions.

1-Methyl-1,4-diazepan-2-one hydrochloride structure

685859-01-2 structure

Product Name:1-Methyl-1,4-diazepan-2-one hydrochloride

CAS No:685859-01-2

MF:C₆H₁₃ClN₂O

MW:164.633220434189

MDL:MFCD19443962

CID:1028856

PubChem ID:21962093

Update Time:2025-10-29

1-Methyl-1,4-diazepan-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

- 1-Methyl-1,4-diazepan-2-one hydrochloride
- 1-methyl-2-oxo[1,4]diazepane hydrochloride
- AK137218
- FT-0685133
- HT020
- KB-219149
- RP08597
- SureCN4926922
- hexahydro-1-methyl-2H-1,4-diazepin-2-one hydrochloride
- 1-Methyl-1,4-diazepan-2-onehydrochloride
- SY032800
- MFCD19443962
- DTXSID20620860
- EN300-160143
- 1-Methyl-1,4-diazepan-2-one--hydrogen chloride (1/1)
- SCHEMBL4926922
- AKOS015949297
- J-504844
- FTNDDOQJRISISV-UHFFFAOYSA-N
- Hexahydro-1-methyl-2H-1,4-diazepin-2-one HCl
- 1-methyl-1,4-diazepan-2-one;hydrochloride
- 685859-01-2
- CS-0052477
- AMY15722
- AS-33992
- A867014
- 1-Methyl-1,4-diazepan-2-one HCl
- 1-methyl-2-oxo[1.4]diazepane hydrochloride
- SB11654
- DB-074044
- MDL： MFCD19443962
- Inchi： 1S/C6H12N2O.ClH/c1-8-4-2-3-7-5-6(8)9;/h7H,2-5H2,1H3;1H
- InChI Key： FTNDDOQJRISISV-UHFFFAOYSA-N
- SMILES： Cl.O=C1CNCCCN1C

Computed Properties

Exact Mass: 164.0716407g/mol
Monoisotopic Mass: 164.0716407g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 114
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 32.3Å²

1-Methyl-1,4-diazepan-2-one hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A449041712-1g	1-Methyl-1,4-diazepan-2-one hydrochloride	685859-01-2	95%	1g	$538.56	2023-09-01
Alichem	A449041712-5g	1-Methyl-1,4-diazepan-2-one hydrochloride	685859-01-2	95%	5g	$621.16	2023-09-01
Alichem	A449041712-10g	1-Methyl-1,4-diazepan-2-one hydrochloride	685859-01-2	95%	10g	$931.74	2023-09-01
TRC	M299643-50mg	1-Methyl-1,4-diazepan-2-one Hydrochloride	685859-01-2		50mg	$ 50.00	2022-06-04
TRC	M299643-100mg	1-Methyl-1,4-diazepan-2-one Hydrochloride	685859-01-2		100mg	$ 65.00	2022-06-04
TRC	M299643-500mg	1-Methyl-1,4-diazepan-2-one Hydrochloride	685859-01-2		500mg	$ 185.00	2022-06-04
abcr	AB453761-250 mg	1-Methyl-1,4-diazepan-2-one HCl; .	685859-01-2		250mg	€279.70	2023-06-15
abcr	AB453761-1 g	1-Methyl-1,4-diazepan-2-one HCl; .	685859-01-2		1g	€581.60	2023-06-15
Chemenu	CM104937-5g	1-methyl-1,4-diazepan-2-one hydrochloride	685859-01-2	97%	5g	$***	2023-03-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M177182-1g	1-Methyl-1,4-diazepan-2-one hydrochloride	685859-01-2	97%	1g	¥4553.90	2023-09-01